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Compound of Interest

Compound Name: Hexafluorophosphoric acid

Cat. No.: B102508 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe storage and handling of Hexafluorophosphoric acid (HPF6) to

prevent its decomposition.

Frequently Asked Questions (FAQs)
Q1: What is Hexafluorophosphoric acid and in what form is it typically supplied?

A1: Hexafluorophosphoric acid is a strong acid that is only stable in solution.[1][2][3] It is

typically supplied as a 60-65% aqueous solution.[4][5] Anhydrous Hexafluorophosphoric acid
is unstable at room temperature and rapidly decomposes.[1][4][5]

Q2: What are the primary decomposition products of Hexafluorophosphoric acid?

A2: Anhydrous Hexafluorophosphoric acid decomposes into hydrogen fluoride (HF) and

phosphorus pentafluoride (PF5).[1] In aqueous solutions, it exists in equilibrium with its

hydrolysis products, which include hydrofluoric acid (HF), difluorophosphoric acid (HPO2F2),

monofluorophosphoric acid (H2PO3F), and phosphoric acid (H3PO4).[2][3][5] Upon heating, it

can release toxic fumes of hydrogen fluoride and phosphorus oxides.[5][6]

Q3: What are the ideal storage conditions to prevent decomposition?

A3: To minimize decomposition, Hexafluorophosphoric acid should be stored in a cool, dry,

and well-ventilated area.[4][7][8] It is recommended to store it at refrigerated temperatures,
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typically between 2°C and 8°C.[7][9] Containers must be kept tightly sealed to prevent

exposure to moisture.[7][10]

Q4: What materials are compatible and incompatible for storing Hexafluorophosphoric acid?

A4: Hexafluorophosphoric acid is corrosive to metals and tissue.[4] It should not be stored in

glass containers due to its reactivity, which is partly due to the presence of hydrofluoric acid.[5]

[9][10] Recommended storage containers are made of polyethylene or Teflon. It is incompatible

with strong bases, alkali metals, and finely divided metals.[6][9][10]
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Issue Possible Cause(s) Recommended Action(s)

Visible Fuming from Container

- Container seal is

compromised.- Storage

temperature is too high,

causing increased vapor

pressure and decomposition.

- Immediately move the

container to a properly

functioning chemical fume

hood.- Ensure the container is

tightly sealed. If the cap is

damaged, transfer the acid to

a new, appropriate container.-

Verify the storage temperature

is within the recommended 2-

8°C range.

Discoloration of the Acid

Solution

- Contamination from an

incompatible material.-

Advanced decomposition.

Commercial products can

sometimes have a dark honey

color due to reduced

phosphate species.[4]

- Review handling procedures

to identify potential sources of

contamination.- If

contamination is suspected,

the acid may not be suitable

for sensitive applications.

Consider safe disposal.- If

decomposition is suspected,

verify storage conditions and

consider the age of the

solution.

Corrosion of Storage

Container or Cap

- Use of an incompatible

container material.- Vapors

leaking from the container and

reacting with external metal

components (e.g., in a storage

cabinet).

- Immediately transfer the acid

to a compatible container (e.g.,

polyethylene, Teflon).- Inspect

the storage area for other

signs of corrosion and ensure

proper ventilation.- Ensure the

container is tightly sealed to

prevent vapor leakage.[11]

Precipitate Formation in the

Solution

- Reaction with impurities.-

Formation of less soluble

hydrolysis products.

- This may indicate significant

decomposition or

contamination.- The acid may

no longer be of the required

purity for your experiment.
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Experimental Protocols
Protocol 1: Visual Inspection of Stored
Hexafluorophosphoric Acid
Objective: To assess the integrity of the stored acid and its container.

Methodology:

Safety Precautions: Before inspection, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves (butyl rubber or neoprene),

safety goggles, a face shield, and a lab coat. Conduct the inspection within a certified

chemical fume hood.

Container Examination:

Carefully remove the container from storage.

Visually inspect the exterior of the container for any signs of degradation, such as

discoloration, cracking, or swelling.

Check for any signs of corrosion on the cap or any metal components of the packaging.

Ensure the cap is tightly sealed.

Solution Examination:

Observe the color of the acid solution. While some commercial grades may have a slight

color, a significant change from its initial appearance could indicate contamination or

decomposition.

Look for any precipitate or solid material within the solution.

Documentation: Record the date of inspection, observations, and the lot number of the acid.

If any anomalies are observed, report them to your lab supervisor or safety officer.

Visualizations
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Decomposition Pathway
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Caption: Decomposition pathway of anhydrous and aqueous Hexafluorophosphoric acid.
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Observe Issue with Stored HPF6
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Caption: Troubleshooting logic for common issues during Hexafluorophosphoric acid
storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b102508?utm_src=pdf-body-img
https://www.benchchem.com/product/b102508?utm_src=pdf-body
https://www.benchchem.com/product/b102508?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buy Hexafluorophosphoric acid | 16940-81-1 [smolecule.com]

2. Hexafluorophosphoric acid - Wikipedia [en.wikipedia.org]

3. Hexafluorophosphoric acid [wikipedia.nucleos.com]

4. echemi.com [echemi.com]

5. Hexafluorophosphoric acid | HPF6 | CID 16211447 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. nj.gov [nj.gov]

7. datasheets.scbt.com [datasheets.scbt.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. synquestlabs.com [synquestlabs.com]

10. cdhfinechemical.com [cdhfinechemical.com]

11. Reddit - The heart of the internet [reddit.com]

To cite this document: BenchChem. [Technical Support Center: Handling and Storage of
Hexafluorophosphoric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102508#how-to-prevent-hexafluorophosphoric-acid-
decomposition-during-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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